Cas no 954016-07-0 (N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 954016-07-0
• MF: C₁₉H₁₄Cl₂N₂O₃S₂
• MW: 453.362060070038
• CID: 6005608
• PubChem ID: 16900228
• Update Time: 2025-11-03

N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• 4-Thiazoleacetamide, N-1,3-benzodioxol-5-yl-2-[[(2,4-dichlorophenyl)methyl]thio]-
• N-(2H-1,3-benzodioxol-5-yl)-2-(2-{[(2,4-dichlorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(1,3-benzodioxol-5-yl)-2-[2-[(2,4-dichlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• F2336-0636
• 954016-07-0
• N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((2,4-dichlorobenzyl)thio)thiazol-4-yl)acetamide
• AKOS024641490

• Inchi： 1S/C19H14Cl2N2O3S2/c20-12-2-1-11(15(21)5-12)8-27-19-23-14(9-28-19)7-18(24)22-13-3-4-16-17(6-13)26-10-25-16/h1-6,9H,7-8,10H2,(H,22,24)
• InChI Key： QWQQJRYDWABOAL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C3OCOC3=C2)=O)N=C1SCC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 451.9822900g/mol
• Monoisotopic Mass: 451.9822900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 12.38±0.20(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide and Its Significance in Modern Chemical Research

N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, with the CAS number 954016-07-0, represents a compound of considerable interest in the realm of chemical and pharmaceutical research. This intricate molecular structure, characterized by its benzodioxol and thiazole moieties, has garnered attention due to its potential applications in various therapeutic areas. The compound's unique chemical profile, encompassing its aromatic rings and sulfur-containing heterocycles, positions it as a candidate for further exploration in drug discovery and molecular biology.

The benzodioxol ring, also known as the oxetane derivative, is a structural motif that is frequently encountered in biologically active molecules. Its presence in N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide suggests that the compound may exhibit properties such as stability and bioavailability, which are often desirable in pharmaceutical applications. Additionally, the thiazole ring contributes to the molecule's complexity and functionality, offering potential interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both benzodioxol and thiazole scaffolds. These fused heterocyclic systems have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide may endow it with unique properties that make it particularly suitable for certain therapeutic interventions.

The presence of the (2,4-dichlorophenyl)methylsulfanyl group is another critical feature of this compound. This moiety can influence the electronic properties of the molecule and may play a role in its interaction with biological targets. The chlorine atoms at the 2 and 4 positions of the phenyl ring are known to enhance lipophilicity and metabolic stability, which are often advantageous in drug design. The sulfur atom in the methylsulfanyl group can also participate in hydrogen bonding or other forms of molecular interaction, further contributing to the compound's potential biological activity.

The acetamide functional group at one end of the molecule provides another layer of complexity. Acetamides are well-known for their ability to act as pharmacophores in various drug classes. They can participate in hydrogen bonding interactions with biological targets and may contribute to the compound's solubility and bioavailability. The combination of these different functional groups makes N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly experimental trials. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can identify potential binding interactions between N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,4-dichlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide and target proteins or enzymes. These predictions can guide experimental design and help prioritize compounds for further study.

In addition to computational methods, high-throughput screening (HTS) has become an indispensable tool in drug discovery. HTS allows researchers to rapidly test large libraries of compounds against various biological targets. If N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(2,